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Compound of Interest

Compound Name: 4-Methylsulfonylacetophenone

Cat. No.: B052587 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This guide provides comprehensive safety and handling information for 4-
Methylsulfonylacetophenone, a key intermediate in pharmaceutical synthesis. Adherence to

these protocols is crucial for ensuring personal safety and maintaining the integrity of research.

Chemical and Physical Properties
4-Methylsulfonylacetophenone is a white to slightly pale yellow crystalline powder.[1] A

summary of its key physical and chemical properties is presented below for easy reference.
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Property Value Source

CAS Number 10297-73-1 [2]

Molecular Formula C₉H₁₀O₃S [2]

Molecular Weight 198.24 g/mol [3]

Melting Point 126-129 °C [4][5]

Boiling Point No data available [1]

Appearance
White to Slightly pale yellow

Crystal - Powder
[1]

Solubility

Soluble in common organic

solvents like ethanol, acetone,

and chloroform.

[4]

Storage Temperature

Room Temperature; Keep in a

dry, cool and well-ventilated

place.

[1][2]

Hazard Identification and Classification
4-Methylsulfonylacetophenone is classified as an irritant.[3] The primary hazards are

associated with skin, eye, and respiratory contact.

Hazard Class GHS Classification Source

Skin Corrosion/Irritation H315: Causes skin irritation [3]

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation
[3]

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation
[3]

Signal Word: Warning[3]
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Toxicological Information
While comprehensive toxicological data is not readily available, the primary risks are

associated with its irritant properties.

Toxicity Endpoint Result Source

Acute Oral Toxicity No data available [2]

Acute Dermal Toxicity No data available [2]

Acute Inhalation Toxicity No data available [2]

Due to the lack of specific toxicity data, it is prudent to handle this compound with a high

degree of caution, assuming it may be harmful if ingested, inhaled, or absorbed through the

skin.

Experimental Protocols: Safe Handling Procedures
The following protocols are based on best practices for handling solid chemical reagents in a

laboratory setting and should be strictly followed when working with 4-
Methylsulfonylacetophenone.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure.
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PPE Type Specification Source

Eye Protection

Safety glasses with side

shields or goggles (European

standard - EN 166).

[2]

Hand Protection

Protective gloves (e.g., Nitrile

rubber). Inspect gloves before

use and observe breakthrough

times.

[2]

Body Protection

Wear appropriate protective

clothing and a lab coat to

prevent skin exposure.

[2]

Respiratory Protection

Not required under normal use

with adequate ventilation. If

dust is generated, a dust

respirator is recommended.

[1]

Engineering Controls
Engineering controls are the primary line of defense in minimizing exposure.

Ventilation: Work in a well-ventilated area. Use a local exhaust ventilation system or a

chemical fume hood, especially when handling larger quantities or when dust generation is

likely.[1]

Eyewash Stations and Safety Showers: Ensure easy access to an eyewash station and a

safety shower in the immediate work area.[1]

Handling and Storage
Proper handling and storage are critical for maintaining the chemical's stability and preventing

accidents.

Handling:

Avoid contact with skin, eyes, and clothing.[2]
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Avoid ingestion and inhalation.[2]

Avoid dust formation.[2]

Do not eat, drink, or smoke in the work area.[2]

Wash hands thoroughly after handling.[2]

Storage:

Keep the container tightly closed.[2]

Store in a dry, cool, and well-ventilated place.[2]

Incompatible with strong oxidizing agents.[2]

Spill and Emergency Procedures
In the event of a spill or exposure, follow these procedures immediately.

Spill Cleanup:

Ensure adequate ventilation.

Wear appropriate PPE.

Avoid dust formation.

Sweep up the spilled solid and place it into a suitable, labeled container for disposal.[2]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove

contaminated clothing. Get medical attention if symptoms occur.[1][2]
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Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if you feel unwell.[1]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce

vomiting. Get medical attention if symptoms occur.[1][2]

Visualized Workflows and Relationships
To further clarify the safety protocols, the following diagrams illustrate the standard operating

procedure for handling 4-Methylsulfonylacetophenone and the logical relationship of hazard

controls.
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Caption: Standard Operating Procedure Workflow for 4-Methylsulfonylacetophenone.
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Caption: Hierarchy of Hazard Controls for Chemical Safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. needle.tube [needle.tube]

2. Safety First: Essential Guidelines for Handling Research Reagents and Equipment -
Merkel Technologies Ltd [merkel.co.il]

3. artsci.usu.edu [artsci.usu.edu]

4. Chemical Handling and Storage - Environmental Health and Safety [ehs.iastate.edu]

5. zaeralab.ucr.edu [zaeralab.ucr.edu]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b052587?utm_src=pdf-body-img
https://www.benchchem.com/product/b052587?utm_src=pdf-custom-synthesis
https://www.needle.tube/resources-19/Safety-Protocols-for-Handling-Hazardous-Reagents-and-Chemicals-in-a-Medical-Diagnostic-Lab
https://merkel.co.il/handling-research-reagents-and-equipment/
https://merkel.co.il/handling-research-reagents-and-equipment/
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.ehs.iastate.edu/chemical-handling-and-storage
https://zaeralab.ucr.edu/sites/default/files/2019-10/4_sop_chemicals_s_to_z_2016-05.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 4-
Methylsulfonylacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052587#safety-and-handling-precautions-for-4-
methylsulfonylacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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